![molecular formula C5H5N3O4 B2942075 2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid CAS No. 95209-82-8](/img/structure/B2942075.png)
2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid
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Description
“2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid” is a chemical compound with the molecular formula C7H9N5O5 . It is also known by its IUPAC name, ( { [ (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino]acetyl}amino)acetic acid .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H9N5O5/c13-3(8-2-4(14)15)1-9-5-6(16)10-7(17)12-11-5/h1-2H2,(H,8,13)(H,9,11)(H,14,15)(H2,10,12,16,17) .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 243.18 .Scientific Research Applications
Environmental Fate and Toxicology
Herbicide Toxicity and Environmental Impact : Research on the toxicity and environmental impact of herbicides such as 2,4-D (a structurally related compound) has shown significant advancements. The studies have focused on the toxicological effects, including neurotoxicity and impact on non-target aquatic species. The global research trend indicates a shift towards understanding the molecular biology of herbicide toxicity, with an emphasis on gene expression and pesticide degradation (Zuanazzi, Ghisi, & Oliveira, 2020).
Pollution and Ecosystem Contamination : Long-term studies on ecosystems contaminated with herbicides reveal the persistence of compounds like TCDD (a dioxin) and their impact on soil and biological species. This research highlights the minimal effect of TCDD on the health and reproduction of species such as the beachmouse, offering insights into the resilience of certain species to herbicide contamination and the significant role of soil and water pollution in ecosystem health (Young, Cockerham, & Thalken, 1987).
Agricultural and Industrial Applications
Herbicide Damage in Wheat : Studies on the effects of herbicides like 2,4-D on wheat have revealed both the beneficial aspects of weed control and the detrimental impacts on non-target organisms, including major staple food crops. This research emphasizes the need for understanding the mechanisms behind herbicide effects on plant systems to improve plant protection strategies (Kumar & Singh, 2010).
Biodegradation of Herbicides : The role of microorganisms in degrading herbicides such as 2,4-D in agricultural environments has been studied to mitigate environmental damage. This research outlines the potential for microbial remediation processes to reduce pollution and protect public health by breaking down toxic herbicide residues in the environment (Magnoli et al., 2020).
Organic Acids in Acidizing Operations : The use of organic acids, including acetic acid, for acidizing operations in carbonate and sandstone formations has been reviewed. These acids offer advantages over traditional hydrochloric acid due to their weaker, less corrosive nature and potential for avoiding issues such as high dissolution power and sludging tendency at high temperatures. This research provides a comprehensive overview of the advancements, technology, and challenges associated with using organic acids in oil and gas operations (Alhamad, Alrashed, Munif, & Miskimins, 2020).
properties
IUPAC Name |
2-(3,5-dioxo-1,2,4-triazin-2-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O4/c9-3-1-6-8(2-4(10)11)5(12)7-3/h1H,2H2,(H,10,11)(H,7,9,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBWHZWHVKVKGDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN(C(=O)NC1=O)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
95209-82-8 |
Source
|
Record name | 2-(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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